Cas no 1803736-14-2 (2,4-Diiodo-6-fluorobenzylamine)

• Product Name: 2,4-Diiodo-6-fluorobenzylamine
• CAS No: 1803736-14-2
• MF: C₇H₆FI₂N
• MW: 376.936589717865
• CID: 4989660
• Update Time: 2025-05-21

2,4-Diiodo-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-6-fluorobenzylamine

• Inchi： 1S/C7H6FI2N/c8-6-1-4(9)2-7(10)5(6)3-11/h1-2H,3,11H2
• InChI Key： ZSMHRUDFHZXUJY-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1CN)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Additional information on 2,4-Diiodo-6-fluorobenzylamine

2,4-Diiodo-6-fluorobenzylamine (CAS No. 1803736-14-2): A Comprehensive Overview

2,4-Diiodo-6-fluorobenzylamine is a highly specialized organic compound with the CAS registry number 1803736-14-2. This compound belongs to the class of aromatic amines and is characterized by its unique substitution pattern on the benzene ring. The presence of two iodine atoms at the 2 and 4 positions, along with a fluorine atom at the 6 position, makes it a valuable molecule in various chemical and pharmaceutical applications. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and material science.

The synthesis of 2,4-diiodo-6-fluorobenzylamine involves multi-step reactions that require precise control over steric and electronic factors. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. A study published in *Journal of Organic Chemistry* demonstrated that the use of palladium catalysts significantly enhances the efficiency of these reactions, leading to higher yields and better purity. This development has been pivotal in making 1803736-14-2 more accessible for large-scale applications.

In terms of chemical properties, 2,4-diiodo-6-fluorobenzylamine exhibits a high degree of stability under standard conditions. Its electronic structure, influenced by the electron-withdrawing iodine and fluorine substituents, makes it an excellent candidate for various electrophilic aromatic substitution reactions. Recent studies have also explored its reactivity in click chemistry, where it has shown promising results as a building block for constructing complex molecular frameworks.

The applications of 1803736-14-2 span across multiple disciplines. In pharmaceutical research, it has been utilized as an intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, a research team from the University of California reported that derivatives of this compound exhibit potent anti-inflammatory activity by modulating key signaling pathways. Additionally, its use in materials science has been explored for developing advanced polymers with tailored electronic properties.

From an environmental perspective, the ecological impact of 2,4-diiodo-6-fluorobenzylamine has been a topic of recent interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that while it does not pose immediate risks to aquatic life at recommended usage levels, further research is needed to assess long-term effects. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 2,4-diiodo-6-fluorobenzylamine (CAS No. 1803736-14-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure and versatile reactivity continue to open new avenues for innovation across diverse fields. As research progresses, it is anticipated that this compound will play an even more significant role in advancing both scientific knowledge and practical applications.